Cas no 1512034-53-5 (4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine)

• Product Name: 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine
• CAS No: 1512034-53-5
• MF: C₈H₆FN₃S
• MW: 195.216742992401
• CID: 4607779
• Update Time: 2025-06-11

4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUOROPHENYL)-1,2,3-THIADIAZOL-5-AMINE
• 4-(2-fluorophenyl)thiadiazol-5-amine
• 1,2,3-Thiadiazol-5-amine, 4-(2-fluorophenyl)-
• Y2618
• 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine

• Inchi： 1S/C8H6FN3S/c9-6-4-2-1-3-5(6)7-8(10)13-12-11-7/h1-4H,10H2
• InChI Key： CEIOBABREZGJGN-UHFFFAOYSA-N
• SMILES： S1C(=C(C2C=CC=CC=2F)N=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 1.9
• Topological Polar Surface Area: 80

Additional information on 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine

Comprehensive Overview of 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine (CAS No. 1512034-53-5)

4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine (CAS No. 1512034-53-5) is a fluorinated heterocyclic compound featuring a thiadiazole core, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-thiadiazole family, a class of nitrogen-sulfur heterocycles known for their diverse biological activities. The presence of a 2-fluorophenyl substituent enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent trends in organic chemistry highlight the growing demand for fluorinated heterocycles due to their improved metabolic stability and bioavailability. Researchers are increasingly exploring 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine as a key intermediate in the synthesis of novel therapeutics targeting inflammation and infectious diseases. Its unique structure, combining a thiadiazole ring with a fluorine atom, offers distinct electronic properties that influence molecular interactions in biological systems.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential to modulate protein-protein interactions. The amine group at the 5-position provides a versatile handle for further derivatization, making it a valuable scaffold for combinatorial chemistry. Questions frequently searched in scientific databases include: "How to synthesize 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine?" and "What are the applications of fluorinated thiadiazoles in medicinal chemistry?", reflecting the compound's relevance in contemporary research.

From a synthetic perspective, CAS No. 1512034-53-5 is typically prepared via cyclization reactions of fluorophenyl-containing precursors with sulfur and nitrogen sources. Advanced purification techniques such as HPLC and column chromatography are often employed to achieve high purity grades required for biological testing. The compound's molecular weight (209.24 g/mol) and logP values make it suitable for crossing biological membranes, a critical factor in drug design.

Environmental and regulatory considerations are also shaping research around this compound. With increasing focus on green chemistry, scientists are investigating solvent-free synthetic routes for 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine to reduce waste generation. Its low ecotoxicity profile compared to heavier halogenated analogs positions it favorably for sustainable development in chemical industries.

In material science applications, the thiadiazole-fluorophenyl conjugate demonstrates interesting photophysical properties, with potential uses in OLED materials and sensors. The compound's ability to form stable complexes with transition metals is being explored for catalytic applications. These multidisciplinary applications underscore why 1512034-53-5 remains a compound of interest across scientific domains.

Analytical characterization of 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine typically involves NMR spectroscopy (particularly ¹⁹F-NMR for the fluorine moiety), mass spectrometry, and X-ray crystallography. The crystalline form shows distinctive packing patterns influenced by hydrogen bonding from the amine group, which has implications for formulation development in pharmaceutical applications.

Future research directions for this compound include exploration of its structure-activity relationships in various biological targets and optimization of its synthetic accessibility. As the demand for fluorine-containing pharmaceuticals continues to rise (currently representing ~20% of FDA-approved drugs), 4-(2-Fluorophenyl)-1,2,3-thiadiazol-5-amine stands as a promising candidate for further investigation in drug development pipelines worldwide.